N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(4-methoxyphenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C15H13N3O4S/c1-22-11-8-6-10(7-9-11)16-15(23)17-14(19)12-4-2-3-5-13(12)18(20)21/h2-9H,1H3,(H2,16,17,19,23)
• InChI Key: UKKOCWWIDBNGHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide, also known as MNBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide works by binding to the active site of enzymes and proteins, causing a change in their fluorescence. This change in fluorescence can be measured and used to determine the activity and binding properties of the enzyme or protein.
Biochemical and Physiological Effects
N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have minimal toxicity and does not have any known physiological effects. It is a non-invasive probe that can be used to study biological systems without causing any harm.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide as a fluorescent probe is its high sensitivity and selectivity. It can detect very low concentrations of enzymes and proteins and can differentiate between different types of molecules. However, one limitation is that N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide may not be suitable for studying certain types of proteins or enzymes due to its size and shape.

Future Directions

Future research on N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide could focus on its potential applications in medical diagnostics and drug discovery. N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide could be used to develop new diagnostic tools for diseases such as cancer and Alzheimer's. It could also be used to screen potential drug candidates for their ability to bind to specific proteins and enzymes. Further research could also focus on developing new and improved fluorescent probes based on the structure of N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide.

Synthesis Methods

The synthesis of N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide involves the reaction of 4-methoxyaniline with carbon disulfide and sodium hydroxide to form 4-methoxyphenyl isothiocyanate. This compound is then reacted with 2-nitrobenzoyl chloride to form N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide.

Scientific Research Applications

N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has been used in various scientific research studies due to its potential as a fluorescent probe. It has been used to detect and study the activity of enzymes such as carbonic anhydrase and acetylcholinesterase. N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has also been used to study the binding properties of proteins and nucleic acids.